Cas no 1805647-40-8 (2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid)

• Product Name: 2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid
• CAS No: 1805647-40-8
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4980470
• Update Time: 2025-05-24

2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H7ClF3NO2S/c12-4-7-2-9(19-11(13,14)15)8(5-16)1-6(7)3-10(17)18/h1-2H,3-4H2,(H,17,18)
• InChI Key： PVVLDSJOGPLVRE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C#N)=CC=1CC(=O)O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid

Professional Introduction to 2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic Acid (CAS No. 1805647-40-8)

2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1805647-40-8, possesses unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its structural features, including a chloromethyl group, a cyanide substituent, and a trifluoromethylthio moiety, contribute to its reactivity and potential applications in drug development.

The significance of this compound lies in its versatility as a building block for more complex molecules. In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorine-containing groups, such as the trifluoromethylthio moiety, due to their enhanced metabolic stability and bioavailability. The presence of a cyanide group also suggests potential utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry.

In the realm of pharmaceutical research, 2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid has been explored as a precursor for various pharmacophores. For instance, its structure can be modified to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups that can fine-tune the biological activity of the resulting compounds.

The compound's unique combination of substituents also makes it an attractive candidate for studying molecular interactions at the atomic level. Advanced computational methods, such as density functional theory (DFT), have been employed to predict the binding affinities and mechanistic pathways involving this molecule. These studies not only enhance our understanding of its reactivity but also provide insights into how it might interact with biological targets.

Recent experimental studies have demonstrated the utility of 2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid in the synthesis of novel heterocyclic compounds. Heterocycles are prevalent in many bioactive molecules due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. By incorporating this compound into synthetic routes, researchers have been able to access structurally diverse scaffolds that exhibit promising biological activity.

The impact of fluorine-containing groups on drug design cannot be overstated. The electron-withdrawing nature of fluorine atoms can influence both the electronic properties and metabolic stability of molecules. The trifluoromethylthio group in particular has been shown to enhance binding affinity and resistance to enzymatic degradation. This has led to its incorporation into numerous clinical candidates and approved drugs.

In conclusion, 2-Chloromethyl-5-cyano-4-(trifluoromethylthio)phenylacetic acid (CAS No. 1805647-40-8) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research in this field continues to evolve, the potential uses of this compound are likely to expand further, contributing to advancements in drug discovery and molecular medicine.